Cas no 1308914-90-0 (2-(4-Isopropylphenyl)pyridin-3-amine)

• Product Name: 2-(4-Isopropylphenyl)pyridin-3-amine
• CAS No: 1308914-90-0
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD21884503
• CID: 4582682
• PubChem ID: 68306934
• Update Time: 2025-05-19

2-(4-Isopropylphenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenyl)pyridin-3-amine
• 3-Pyridinamine, 2-[4-(1-methylethyl)phenyl]-
• 2-(4-propan-2-ylphenyl)pyridin-3-amine
• 2-[4-(propan-2-yl)phenyl]pyridin-3-amine
• W18164
• AKOS019066874
• AS-62899
• 1308914-90-0
• CS-0059873
• SCHEMBL12520858

• MDL： MFCD21884503
• Inchi： 1S/C14H16N2/c1-10(2)11-5-7-12(8-6-11)14-13(15)4-3-9-16-14/h3-10H,15H2,1-2H3
• InChI Key： HAFGXKKLTSXJPK-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9

Additional information on 2-(4-Isopropylphenyl)pyridin-3-amine

Comprehensive Overview of 2-(4-Isopropylphenyl)pyridin-3-amine (CAS No. 1308914-90-0)

2-(4-Isopropylphenyl)pyridin-3-amine (CAS No. 1308914-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a pyridine ring substituted with an isopropylphenyl group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "2-(4-Isopropylphenyl)pyridin-3-amine synthesis", "CAS 1308914-90-0 applications", and "pyridine derivatives in drug discovery", highlighting its relevance in modern chemistry.

The molecular structure of 2-(4-Isopropylphenyl)pyridin-3-amine includes a pyridine core, which is known for its electron-deficient nature, making it a versatile building block in medicinal chemistry. The presence of the isopropylphenyl group enhances its lipophilicity, which is crucial for improving bioavailability in drug development. Recent studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, a hot topic in cancer research. Keywords such as "kinase inhibitor intermediates" and "pyridine-based pharmaceuticals" are often associated with this compound in scientific literature.

In addition to its pharmaceutical applications, 2-(4-Isopropylphenyl)pyridin-3-amine is also investigated for its role in materials science. Its aromatic structure and functional groups make it a candidate for organic electronic materials, such as OLEDs and photovoltaic cells. Searches like "pyridine derivatives in OLEDs" and "CAS 1308914-90-0 in materials science" reflect the growing interest in this area. The compound's stability and tunable electronic properties align with the demand for sustainable and high-performance materials.

The synthesis of 2-(4-Isopropylphenyl)pyridin-3-amine typically involves multi-step organic reactions, including cross-coupling and amination processes. Researchers often look for "efficient synthesis routes for 2-(4-Isopropylphenyl)pyridin-3-amine" to optimize yield and purity. Advances in catalytic methods, such as palladium-catalyzed reactions, have improved the accessibility of this compound for industrial and academic use. Its role as a precursor in complex molecular architectures underscores its importance in synthetic chemistry.

Market trends indicate a rising demand for pyridine derivatives, driven by their applications in agrochemicals, pharmaceuticals, and advanced materials. The compound 2-(4-Isopropylphenyl)pyridin-3-amine is part of this trend, with suppliers and manufacturers focusing on scalable production methods. Queries like "suppliers of CAS 1308914-90-0" and "bulk purchase of pyridine amines" are common among procurement specialists. Regulatory compliance and high-purity standards are critical factors in its commercial distribution.

Environmental and safety considerations are also paramount when handling 2-(4-Isopropylphenyl)pyridin-3-amine. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure workplace safety. Searches related to "safety data sheet for 1308914-90-0" and "handling pyridine derivatives" are frequently encountered in industrial settings. The compound's stability under standard conditions makes it a practical choice for laboratory and manufacturing processes.

In conclusion, 2-(4-Isopropylphenyl)pyridin-3-amine (CAS No. 1308914-90-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and properties align with current research trends, such as "targeted drug delivery" and "green chemistry innovations". As interest in specialized organic compounds grows, this molecule is poised to play a pivotal role in advancing scientific and industrial applications.